Cas no 22817-15-8 (Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-)

• Product Name: Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
• CAS No: 22817-15-8
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 255074
• PubChem ID: 52239
• Update Time: 2025-04-19

Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
• [N'-(4-carboxyphenyl)carbamimidoyl]-(diaminomethylidene)azanium
• 4-{[{[AMINO(IMINO)METHYL]AMINO}(IMINO)METHYL]AMINO}BENZOIC ACID HYDROCHLORIDE
• 4-(butylcarbamoylamino)-2-hydroxy-benzoic acid
• 4-(N'-Butyl-ureido)-salicylsaeure
• 4-(N'-Carbamimidoyl-guanidino)-benzoesaeure
• 4-(N'-carbamimidoyl-guanidino)-benzoic acid
• 4-< N'-Butyl-ureido> -salicylsaeure
• AC1L5HKR
• AG-J-28124
• CTK3I7814
• NSC69832
• SureCN1592341
• NCIStruc1_000808
• NCGC00097383-01
• DTXSID10945493
• 4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid
• 22817-15-8
• AKOS024412044
• NCI125205
• CHEMBL1742045
• NCGC00014274-02
• 4-(3-Carbamimidoylguanidino)benzoic acid
• NCIStruc2_000735
• 4-((((amino(imino)methyl)amino)(imino)methyl)amino)benzoic acid
• NCGC00014274
• CCG-37621
• NSC125205
• NCI60_000590
• 4-(N'-Carbamimidoylcarbamimidamido)benzoic acid
• NSC-125205
• 4-[[amino-(diaminomethylideneamino)methylidene]amino]benzoic acid
• Nafamostat Impurity 8
• 1-(p-carboxyphenyl) biguanide

• Inchi： 1S/C9H11N5O2/c10-8(11)14-9(12)13-6-3-1-5(2-4-6)7(15)16/h1-4H,(H,15,16)(H6,10,11,12,13,14)
• InChI Key： SQVQYPFROZNYOG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 222.09926
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 141.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives